Cas no 744144-75-0 (Isoquinoline,4-ethyl-1-(1H-imidazol-1-yl)-)

• Product Name: Isoquinoline,4-ethyl-1-(1H-imidazol-1-yl)-
• CAS No: 744144-75-0
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 560552
• PubChem ID: 21534913
• Update Time: 2025-04-19

Isoquinoline,4-ethyl-1-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,4-ethyl-1-(1H-imidazol-1-yl)-
• Isoquinoline, 4-ethyl-1-(1H-imidazol-1-yl)- (9CI)
• 4-Ethyl-1-(1H-imidazol-1-yl)isoquinoline
• 744144-75-0
• SCHEMBL11819048

• Inchi： 1S/C14H13N3/c1-2-11-9-16-14(17-8-7-15-10-17)13-6-4-3-5-12(11)13/h3-10H,2H2,1H3
• InChI Key： CXALURSGPZGCAF-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C2C=CC=CC=2C(=CN=1)CC

Computed Properties

• Exact Mass: 223.11109
• Monoisotopic Mass: 223.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2
• XLogP3: 3

Experimental Properties

• PSA: 30.71